Cas no 1131912-86-1 ({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methanol)

• Product Name: {4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methanol
• CAS No: 1131912-86-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD22394164
• CID: 4572349
• PubChem ID: 105429741
• Update Time: 2025-06-22

{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)methanol
• {4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethanol
• Z2467523230
• {4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methanol

• MDL： MFCD22394164
• Inchi： 1S/C8H12N2O/c11-6-7-5-9-10-4-2-1-3-8(7)10/h5,11H,1-4,6H2
• InChI Key： DRVZRONPOKHGMI-UHFFFAOYSA-N
• SMILES： OCC1C=NN2CCCCC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.1
• Topological Polar Surface Area: 38

Additional information on {4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methanol

Comprehensive Overview of {4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol (CAS No. 1131912-86-1)

{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core and a hydroxymethyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS number, 1131912-86-1, is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

Recent advancements in small-molecule therapeutics have spurred interest in pyrazolo[1,5-a]pyridine derivatives, with researchers exploring their applications in kinase inhibition and GPCR modulation. The hydroxymethyl group in {4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in fragment-based drug design, where modular building blocks are prioritized.

From an industrial perspective, the compound's stability and solubility profile make it suitable for green chemistry applications. Laboratories optimizing catalytic hydrogenation protocols often reference this molecule due to its balanced lipophilicity. Environmental concerns have also driven searches for biodegradable intermediates, positioning CAS 1131912-86-1 as a candidate for sustainable production workflows.

Analytical challenges associated with {4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol purification frequently appear in chromatography forums. The compound's UV absorption characteristics (λ_max ~260 nm) facilitate HPLC monitoring, while its proton NMR shifts (δ 2.5-4.5 ppm for aliphatic protons) aid structural confirmation. These technical details are crucial for quality control in GMP-compliant synthesis.

The rise of AI-assisted molecular modeling has increased demand for well-characterized scaffolds like this compound. Computational chemists value its rigid bicyclic system for docking studies, particularly in allosteric binding site exploration. Patent analyses reveal its incorporation in several PCT applications targeting inflammatory pathways, underscoring its commercial potential.

Safety assessments indicate that {4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol requires standard laboratory precautions, with no exceptional hazards reported. This safety profile contributes to its adoption in academic settings, where it's used to teach heterocyclic coupling reactions. The compound's melting point (literature range 148-152°C) and X-ray crystallography data further support its utility as a reference standard.

Emerging applications in fluorescent probes development have been noted, leveraging the molecule's conjugated system. Researchers investigating bioorthogonal chemistry appreciate its compatibility with click reactions when the hydroxymethyl group is converted to azides. Such versatility explains why CAS 1131912-86-1 appears in cross-disciplinary research proposals.

Supply chain data shows increasing availability of {4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methanol from specialized fine chemical suppliers, with purity grades up to 98%. Cost optimization strategies for multigram synthesis are actively discussed in process chemistry circles, reflecting industrial scale-up considerations. Regulatory filings confirm its inclusion in ICH stability studies for several preclinical candidates.

Future research directions may explore its metal-chelating properties or potential in covalent inhibitor design. The compound's balanced logP value (~1.2) and moderate hydrogen bonding capacity position it favorably for lead optimization programs. These characteristics, combined with its synthetic accessibility, ensure continued interest in pyrazolo[1,5-a]pyridine chemistry.